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Compound of Interest

Compound Name: 4-methylpent-1-en-3-one

Cat. No.: B154558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylpent-1-en-3-one, also known as isopropyl vinyl ketone, is an α,β-unsaturated ketone

with the molecular formula C₆H₁₀O. Its chemical structure, featuring a conjugated system of a

carbon-carbon double bond and a carbonyl group, imparts specific reactivity and physical

characteristics that are of interest in various chemical and pharmaceutical research contexts.

This technical guide provides a comprehensive overview of the known physical properties of 4-
methylpent-1-en-3-one, details general experimental protocols for their determination, and

presents a logical workflow for its characterization.

Core Physical Properties
The physical properties of 4-methylpent-1-en-3-one are crucial for its handling, purification,

and use in synthetic applications. The available data is summarized in the table below.
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Property Value Source

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.14 g/mol [1]

Boiling Point 122.3 °C at 760 mmHg [1]

Density 0.816 g/cm³ [1]

Water Solubility
8885 mg/L at 25 °C

(estimated)
[2]

Flash Point 23.4 °C [1]

Melting Point Not available

Refractive Index Not available

Experimental Protocols
Detailed experimental procedures for the determination of the key physical properties of liquid

ketones are outlined below. These are generalized protocols and may require optimization for

4-methylpent-1-en-3-one.

Boiling Point Determination (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common micro method for its determination is as follows:

Sample Preparation: A small volume (a few milliliters) of 4-methylpent-1-en-3-one is placed

in a small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed in the test tube with

the open end submerged in the liquid.

Heating: The test tube is attached to a thermometer and heated in a suitable bath (e.g., oil

bath).

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The heating is then discontinued.
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Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary

tube upon cooling is recorded as the boiling point.

Density Measurement using a Pycnometer
A pycnometer is a flask with a specific volume used to determine the density of a liquid.

Pycnometer Preparation: The pycnometer is thoroughly cleaned, dried, and its empty weight

is accurately measured.

Calibration with Water: The pycnometer is filled with distilled water of a known temperature

and weighed to determine its exact volume.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 4-methylpent-
1-en-3-one. Care is taken to avoid air bubbles.

Final Weighing: The filled pycnometer is weighed.

Calculation: The density of the sample is calculated by dividing the mass of the sample

(weight of filled pycnometer minus weight of empty pycnometer) by the volume of the

pycnometer.

Refractive Index Measurement using an Abbe
Refractometer
The refractive index is a measure of how much light bends as it passes through a substance.

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index.

Sample Application: A few drops of 4-methylpent-1-en-3-one are placed on the prism of the

refractometer.

Measurement: The instrument is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature of

the measurement should also be recorded, as the refractive index is temperature-dependent.
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Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of an

organic compound like 4-methylpent-1-en-3-one.

Synthesis of 4-Methylpent-1-en-3-one

Purification (e.g., Distillation)

Structural Verification Determination of Physical Properties

NMR Spectroscopy (¹H, ¹³C) Infrared Spectroscopy Mass Spectrometry Boiling Point Density Refractive Index Solubility

Pure 4-Methylpent-1-en-3-one

Click to download full resolution via product page

Workflow for the synthesis and characterization of 4-methylpent-1-en-3-one.

Conclusion
This technical guide has summarized the key physical properties of 4-methylpent-1-en-3-one
and provided standardized methodologies for their experimental determination. While some

experimental data, such as melting point and refractive index, are not readily available in the

literature, the protocols described herein provide a clear path for their measurement. The

provided workflow offers a logical sequence for the synthesis and comprehensive

characterization of this compound, which is essential for its application in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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